Cas no 138763-98-1 (rel-3-[(3R)-1-Benzoyl-3-piperidinyl] 5-methyl (4R)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate)

• Product Name: rel-3-[(3R)-1-Benzoyl-3-piperidinyl] 5-methyl (4R)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate
• CAS No: 138763-98-1
• MF: C₂₈H₂₉N₃O₇
• MW: 519.5457675457
• CID: 5722481
• Update Time: 2024-02-03

rel-3-[(3R)-1-Benzoyl-3-piperidinyl] 5-methyl (4R)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate Chemical and Physical Properties

Names and Identifiers

• rel-3-[(3R)-1-Benzoyl-3-piperidinyl] 5-methyl (4R)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate

• Inchi： 1S/C28H29N3O7/c1-17-23(27(33)37-3)25(20-11-7-12-21(15-20)31(35)36)24(18(2)29-17)28(34)38-22-13-8-14-30(16-22)26(32)19-9-5-4-6-10-19/h4-7,9-12,15,22,25,29H,8,13-14,16H2,1-3H3/t22-,25-/m1/s1
• InChI Key： MKZXMPMMIGWBQJ-RCZVLFRGSA-N
• SMILES： C1(C)NC(C)=C(C(OC)=O)[C@@H](C2=CC=CC([N+]([O-])=O)=C2)C=1C(O[C@@H]1CCCN(C(=O)C2=CC=CC=C2)C1)=O

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 676.4±55.0 °C(Predicted)
• pka: 2.66±0.70(Predicted)